Cas no 139884-17-6 (Benzene, 1-[(methoxymethoxy)methyl]-4-nitro-)
139884-17-6 structure
Product Name:Benzene, 1-[(methoxymethoxy)methyl]-4-nitro-
CAS No:139884-17-6
MF:C9H11NO4
MW:197.187942743301
CID:1283672
PubChem ID:11458264
Update Time:2025-04-20
Benzene, 1-[(methoxymethoxy)methyl]-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(methoxymethoxy)methyl]-4-nitro-
- 1-(methoxymethoxymethyl)-4-nitrobenzene
- SCHEMBL15114767
- DTXSID90466494
- 139884-17-6
-
- Inchi: 1S/C9H11NO4/c1-13-7-14-6-8-2-4-9(5-3-8)10(11)12/h2-5H,6-7H2,1H3
- InChI Key: WDAZNWDQLWNNKJ-UHFFFAOYSA-N
- SMILES: O(COC)CC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
Benzene, 1-[(methoxymethoxy)methyl]-4-nitro- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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